Cas no 2220149-89-1 (1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine)

• Product Name: 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine
• CAS No: 2220149-89-1
• MF: C₂₀H₁₈N₂S₂
• MW: 350.500321865082
• CID: 5055498
• Update Time: 2025-08-04

1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-benzo[b]thien-4-yl-4-benzo[b]thien-7-yl-
• 1-(Benzo[b]thiophen-4-yl)-4-(benzo[b]thiophen-7-yl)piperazine
• 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine

• Inchi： 1S/C20H18N2S2/c1-3-15-7-13-24-20(15)18(5-1)22-11-9-21(10-12-22)17-4-2-6-19-16(17)8-14-23-19/h1-8,13-14H,9-12H2
• InChI Key： CXPFGRJOULIDNR-UHFFFAOYSA-N
• SMILES： N1(C2=C3C=CSC3=CC=C2)CCN(C2=C3SC=CC3=CC=C2)CC1

Additional information on 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine

1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine (CAS 2220149-89-1)

1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine is a highly specialized organic compound with the CAS registry number 2220149-89-1. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperazine backbone with two benzobthiophene substituents. The structure of this molecule is characterized by a six-membered piperazine ring, where one nitrogen atom is at position 1 and the other at position 4. The substituents at these positions are benzobthiophene moieties, which are fused bicyclic systems consisting of a benzene ring and a thiophene ring. The specific substitution patterns on the benzobthiophene rings further define the compound's unique properties and potential applications.

The synthesis of 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine involves a combination of organic synthesis techniques, including nucleophilic aromatic substitution and coupling reactions. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

One of the most notable applications of this compound lies in its potential as a building block for advanced materials. The presence of electron-withdrawing groups on the benzobthiophene rings enhances the compound's electronic properties, making it suitable for use in organic electronics. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ability to tune the electronic properties through structural modifications has further expanded its applicability in this domain.

In addition to its role in materials science, 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including protein kinases and ion channels. Recent studies have highlighted its potential as a modulator of ion channels, which could lead to novel therapeutic agents for conditions such as epilepsy and chronic pain.

The physical properties of this compound are also worth noting. It exhibits a high degree of thermal stability, which is crucial for applications requiring prolonged exposure to elevated temperatures. Its solubility in common organic solvents facilitates its use in various chemical reactions and analytical techniques. Furthermore, its spectroscopic properties, including UV-vis absorption and fluorescence emission, make it an attractive candidate for sensing applications.

From an environmental perspective, understanding the degradation pathways of 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yl)piperazine is essential for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential under different environmental conditions. These findings underscore the importance of sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 1-(Benzobthiophen-4-yl)-4-(benzobthiophen-7-yll)piperazine (CAS 2220149-89) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.